Cas no 81455-08-5 (2,4,6-Octatrienal, 3-methyl-7-(2-naphthalenyl)-, (E,E,E)-)

2,4,6-Octatrienal, 3-methyl-7-(2-naphthalenyl)-, (E,E,E)- structure
81455-08-5 structure
Product name:2,4,6-Octatrienal, 3-methyl-7-(2-naphthalenyl)-, (E,E,E)-
CAS No:81455-08-5
MF:C19H18O
MW:262.345625400543
CID:1803559
PubChem ID:14159520

2,4,6-Octatrienal, 3-methyl-7-(2-naphthalenyl)-, (E,E,E)- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Octatrienal, 3-methyl-7-(2-naphthalenyl)-, (E,E,E)-
    • 81455-08-5
    • MFCD21099601
    • (2E,4E,6E)-3-METHYL-7-(NAPHTHALEN-2-YL)OCTA-2,4,6-TRIENAL
    • 3-Methyl-7-naphthalen-2-yl-octa-2,4,6-trienal
    • (2E,4E,6E)-3-methyl-7-naphthalen-2-ylocta-2,4,6-trienal
    • Inchi: InChI=1S/C19H18O/c1-15(12-13-20)6-5-7-16(2)18-11-10-17-8-3-4-9-19(17)14-18/h3-14H,1-2H3/b6-5+,15-12+,16-7+
    • InChI Key: GBASODXOAFMONY-LRRDXXHWSA-N
    • SMILES: CC(=CC=O)C=CC=C(C)C1=CC2=CC=CC=C2C=C1

Computed Properties

  • Exact Mass: 262.135765193g/mol
  • Monoisotopic Mass: 262.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1Ų
  • XLogP3: 5.6

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